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Compound of Interest

Compound Name: (R)-Clevidipine-13C,d3

Cat. No.: B1669171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and quality

control methodologies for (R)-Clevidipine-13C,d3, a stable isotope-labeled internal standard

crucial for pharmacokinetic and metabolic studies of Clevidipine.

Product Information
(R)-Clevidipine-13C,d3 is the deuterium and 13C labeled form of (R)-Clevidipine.[1]

Clevidipine is a dihydropyridine calcium channel antagonist with a rapid onset and offset of

action, used for the short-term reduction of blood pressure.[1][2] The stable isotope-labeled

version serves as an ideal internal standard for bioanalytical quantification by mass

spectrometry, mitigating matrix effects and improving the accuracy of measurements.

Chemical Structure:

Compound Name: (R)-4-(2,3-Dichlorophenyl)-1,4-dihydro-2,6-dimethyl-5-((methoxy-13C-

d3)carbonyl)pyridine-3-carboxylic acid methyl ester

Molecular Formula: C₁₅¹³CH₁₂D₃Cl₂NO₄[3]

Molecular Weight: 360.21 g/mol [3]
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The following table summarizes the typical quality control specifications and results for a batch

of (R)-Clevidipine-13C,d3.

Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Purity (HPLC) ≥ 98.0% 99.5% HPLC-UV

Chemical Identity (¹H

NMR)
Conforms to structure Conforms NMR Spectroscopy

Chemical Identity

(MS)
Conforms to structure Conforms ESI-MS

Isotopic Purity ≥ 99% 99.6% Mass Spectrometry

Residual Solvents ≤ 0.5% 0.1% GC-HS

Water Content (Karl

Fischer)
≤ 0.5% 0.2% Karl Fischer Titration

Heavy Metals ≤ 20 ppm < 10 ppm ICP-MS

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is adapted from established techniques for the analysis of Clevidipine and related

dihydropyridine compounds.[4][5]

Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and

column oven.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.
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Column Temperature: 30 °C.

Detection Wavelength: 240 nm.

Injection Volume: 10 µL.

Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to

a final concentration of approximately 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Instrumentation: A high-resolution mass spectrometer with an electrospray ionization (ESI)

source.

Ionization Mode: Positive ESI.

Scan Range: m/z 100-600.

Sample Infusion: The sample, prepared as for HPLC, is directly infused into the mass

spectrometer.

Data Analysis: The observed molecular ion peak is compared to the theoretical mass of (R)-
Clevidipine-13C,d3. Isotopic purity is determined by analyzing the relative abundance of the

labeled and unlabeled species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

Experiments: ¹H NMR, ¹³C NMR, and 2D-NMR (e.g., COSY, HSQC) experiments are

performed.

Data Analysis: The chemical shifts, coupling constants, and integrations of the observed

signals are compared with the expected values for the structure of (R)-Clevidipine-13C,d3.
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Mechanism of Action and Analytical Workflow
Mechanism of Action of Dihydropyridine Calcium
Channel Blockers
The following diagram illustrates the mechanism of action of dihydropyridine calcium channel

blockers like Clevidipine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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